Cas no 2379311-62-1 ((S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride)

• Product Name: (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride
• CAS No: 2379311-62-1
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• MDL: MFCD24427511
• CID: 4774195
• PubChem ID: 145711210
• Update Time: 2026-02-26

(S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride
• (S)-2-(1-AMINOETHYL)-4-FLUOROPHENOL HCL
• 2-((1S)-1-aminoethyl)-4-fluorophenol hydrochloride
• 2-[(1S)-1-AMINOETHYL]-4-FLUOROPHENOL HYDROCHLORIDE
• BS-16276
• CS-0162101
• 2-[(1S)-1-aminoethyl]-4-fluorophenol;hydrochloride
• (S)-2-(1-Aminoethyl)-4-fluorophenolhydrochloride
• D81270
• 2379311-62-1
• Y11758
• MFCD24427511
• 2-((1S)-1-Aminoethyl)-4-fluorophenol HCl
• AKOS037649022

• MDL： MFCD24427511
• Inchi： 1S/C8H10FNO.ClH/c1-5(10)7-4-6(9)2-3-8(7)11;/h2-5,11H,10H2,1H3;1H/t5-;/m0./s1
• InChI Key： WNTRCWFPNVNFGW-JEDNCBNOSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)[C@H](C)N)O

Computed Properties

• Exact Mass: 191.0513198g/mol
• Monoisotopic Mass: 191.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride

(S)-2-(1-Aminoethyl)-4-fluorophenol Hydrochloride: A Comprehensive Overview

(S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride, also known by its CAS number 2379311-62-1, is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the details of its structure, synthesis, pharmacological properties, and recent research findings.

The chemical structure of (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride comprises a phenol ring substituted with a fluorine atom at the 4-position and an aminoethyl group at the 2-position. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in determining its biological activity. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability.

Recent studies have highlighted the potential of (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in various neurological disorders such as depression, anxiety, and Parkinson's disease. The fluorine substitution at the 4-position has been shown to enhance the compound's lipophilicity, thereby improving its ability to cross biological membranes and interact with target receptors.

The synthesis of (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride typically involves multi-step organic reactions, including nucleophilic aromatic substitution and stereoselective reductions. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess during the synthesis process, ensuring the production of the desired (S) enantiomer. This compound serves as a valuable building block for drug discovery programs targeting central nervous system disorders.

In terms of pharmacokinetics, (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride exhibits favorable absorption profiles in preclinical models. Its bioavailability is influenced by factors such as formulation type and administration route. Recent research has focused on optimizing delivery systems to enhance its stability and reduce potential side effects, paving the way for clinical trials.

The therapeutic potential of this compound extends beyond neurology, with emerging evidence suggesting its role in anti-inflammatory and antioxidant pathways. Studies have demonstrated that (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride can modulate key enzymes involved in inflammatory responses, making it a promising candidate for treating conditions such as arthritis and chronic inflammation.

In conclusion, (S)-2-(1-Aminoethyl)-4-fluorophenol hydrochloride (CAS No. 2379311-62-1) represents a versatile molecule with diverse applications in drug development. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in the pursuit of novel therapeutic agents for neurological and inflammatory disorders.